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Compound of Interest

3-Phenyl-1-propylmagnesium
Compound Name:
bromide

Cat. No.: B072773

For Researchers, Scientists, and Drug Development Professionals

This guide provides a concise overview of the fundamental physicochemical properties of 3-
Phenyl-1-propylmagnesium bromide, a crucial Grignard reagent in organic synthesis.

Physicochemical Data

The molecular properties of 3-Phenyl-1-propylmagnesium bromide are summarized below.
This data is essential for stoichiometric calculations in reaction planning and for the
characterization of this organometallic compound.

Property Value

Chemical Formula C9H11BrMg
Molecular Weight 223.39 g/mol [1][2]
Exact Mass 221.98945 Da[1][3]
CAS Number 1462-75-5[3]

Note on a Related Compound: It is important to distinguish 3-Phenyl-1-propylmagnesium
bromide from its isomer, Phenylmagnesium bromide, which has a different chemical formula
(C6H5MgBr) and molar mass (181.315 g-mol-1)[4].
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Experimental Protocols and Methodologies

The determination of the molecular weight of a compound like 3-Phenyl-1-propylmagnesium
bromide is typically not achieved through a singular laboratory experiment but is calculated
based on its chemical formula. The chemical formula is confirmed through techniques such as
elemental analysis and mass spectrometry.

Calculation of Molecular Weight:

The molecular weight is the sum of the atomic weights of all atoms in the molecule. The
calculation is as follows:

Carbon (C): 9 atoms x 12.011 u = 108.099 u

Hydrogen (H): 11 atoms x 1.008 u = 11.088 u

Bromine (Br): 1 atom x 79.904 u = 79.904 u

Magnesium (Mg): 1 atom x 24.305 u = 24.305 u

Total Molecular Weight: 108.099 + 11.088 + 79.904 + 24.305 = 223.396 u

This calculated value is consistent with the published molecular weight of 223.39 g/mol .[1][5]

[6]

Logical Relationship Diagram

The following diagram illustrates the logical flow from the chemical identity of the compound to
the determination of its molecular weight.
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Compound Identity:
3-Phenyl-1-propylmagnesium bromide

Chemical Formula: Atomic Weights:
C9H11BrMg C, H, Br, Mg

Molecular Weight Calculation:

Sum of Atomic Weights

Final Molecular Weight:
223.39 g/mol

Click to download full resolution via product page

Caption: Logical workflow for determining the molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072773#molecular-weight-of-3-phenyl-1-
propylmagnesium-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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